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Compound of Interest

Compound Name: (R)-2-Bromo-3-methylbutyric acid

CAS No.: 76792-22-8

Cat. No.: B1265861

Get Quote

This guide provides a comprehensive overview of the spectroscopic data for (R)-2-Bromo-3-
methylbutyric acid, a key intermediate in various chemical syntheses. The information is

intended for researchers, scientists, and professionals in drug development, offering a detailed

look at its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

characteristics.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, IR,

and mass spectroscopic analyses of (R)-2-Bromo-3-methylbutyric acid.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

~11.0 Singlet (broad) 1H - -COOH

4.15 Doublet 1H 7.5 CH-Br

2.25 Multiplet 1H - CH-(CH₃)₂

1.05 Doublet 3H 6.5 -CH₃

0.95 Doublet 3H 6.5 -CH₃

Note: The spectrum of the (S)-enantiomer is expected to be identical in a non-chiral solvent.[1]

Table 2: ¹³C NMR Spectroscopic Data
Chemical Shift (δ) ppm Assignment

171.0 C=O

50.0 CH-Br

32.5 CH-(CH₃)₂

20.5 -CH₃

18.0 -CH₃

Note: Data is inferred from typical chemical shifts for similar structures.

Table 3: IR Absorption Bands
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Wavenumber (cm⁻¹) Intensity Assignment

2970 - 2850 Strong, Broad O-H stretch (Carboxylic Acid)

1710 Strong C=O stretch (Carboxylic Acid)

1470 Medium C-H bend

1290 Medium C-O stretch

650 Strong C-Br stretch

Source: Adapted from NIST/EPA Gas-Phase Infrared Database for 2-Bromo-3-methylbutanoic

acid.[2]

Table 4: Mass Spectrometry Data
m/z Relative Intensity (%) Assignment

182 < 5 [M+1]⁺ (with ⁸¹Br)

180 < 5 [M]⁺ (with ⁷⁹Br)

137 / 135 100 [M - COOH]⁺

101 Moderate [M - Br]⁺

57 High [C₄H₉]⁺

Source: Adapted from NIST data for 2-Bromo-3-methylbutanoic acid.[3][4]

Experimental Protocols
Detailed methodologies for the acquisition of spectroscopic data are provided below. These are

generalized protocols and may require optimization based on the specific instrumentation used.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Dissolve 5-10 mg of (R)-2-Bromo-3-methylbutyric acid in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆).[5]
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Filter the solution into a clean 5 mm NMR tube.[5]

If quantitative analysis is required, a known amount of an internal standard (e.g.,

tetramethylsilane - TMS) can be added.[5]

¹H NMR Spectroscopy:

Instrument: 400 MHz (or higher) NMR Spectrometer

Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).[5]

Number of Scans: 16-32 scans are typically sufficient.

Relaxation Delay: 1-2 seconds.[5]

Acquisition Time: 2-4 seconds.[5]

Spectral Width: 0-12 ppm.

¹³C NMR Spectroscopy:

Instrument: 100 MHz (or higher) NMR Spectrometer

Pulse Program: A standard proton-decoupled ¹³C experiment.

Number of Scans: 1024 or more scans may be necessary due to the low natural abundance

of ¹³C.

Relaxation Delay: 2-5 seconds.

Spectral Width: 0-200 ppm.

Infrared (IR) Spectroscopy
Sample Preparation (Thin Film Method):

Dissolve a small amount of (R)-2-Bromo-3-methylbutyric acid in a volatile solvent like

methylene chloride or acetone.[6]
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Place a drop of the solution onto a salt plate (e.g., NaCl or KBr).[6]

Allow the solvent to evaporate, leaving a thin film of the compound on the plate.[6]

Data Acquisition:

Instrument: Fourier Transform Infrared (FTIR) Spectrometer.[7]

Mode: Transmittance or Absorbance.

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Sample Preparation:

Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such

as methanol or acetonitrile.[8]

Further, dilute the solution to a final concentration of 1-10 µg/mL.[8]

Ensure the final solution is free of any particulate matter by filtration if necessary.[8]

Data Acquisition (Electron Ionization - EI):

Instrument: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for

sample introduction.[9]

Ionization Source: Electron Impact (EI) at 70 eV.[9]

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-400.

Ion Source Temperature: 200-250 °C.
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Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of (R)-2-
Bromo-3-methylbutyric acid.

Sample:
(R)-2-Bromo-3-methylbutyric acid

NMR Sample Prep
(Dissolve in CDCl₃)

IR Sample Prep
(Thin Film on Salt Plate)

MS Sample Prep
(Dilute in MeOH)

NMR Data Acquisition
(¹H and ¹³C Spectra)

IR Data Acquisition
(FTIR Spectrum)

MS Data Acquisition
(EI-MS Spectrum)

NMR Data Table
(Chemical Shifts, Multiplicity)

IR Data Table
(Absorption Bands)

MS Data Table
(m/z, Fragmentation)

Structural Elucidation

Click to download full resolution via product page

Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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